Cas no 920412-38-0 (1-cyclohexanecarbonyl-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine)

• Product Name: 1-cyclohexanecarbonyl-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine
• CAS No: 920412-38-0
• MF: C₂₂H₂₇N₇O₂
• MW: 421.495483636856
• CID: 5496026
• Update Time: 2025-07-01

1-cyclohexanecarbonyl-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• cyclohexyl-[4-[3-(4-methoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]methanone
• 1-cyclohexanecarbonyl-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

• Inchi： 1S/C22H27N7O2/c1-31-18-9-7-17(8-10-18)29-21-19(25-26-29)20(23-15-24-21)27-11-13-28(14-12-27)22(30)16-5-3-2-4-6-16/h7-10,15-16H,2-6,11-14H2,1H3
• InChI Key： QRDMUGVUAZJJNW-UHFFFAOYSA-N
• SMILES： C(C1CCCCC1)(N1CCN(C2=NC=NC3N(C4=CC=C(OC)C=C4)N=NC=32)CC1)=O

Additional information on 1-cyclohexanecarbonyl-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

1-Cyclohexanecarbonyl-4-3-(4-Methoxyphenyl)-3H-1,2,3-Triazolo[4,5-d]Pyrimidin-7-YlPiperazine: A Comprehensive Overview

The compound with CAS No. 920412-38-0, known as 1-cyclohexanecarbonyl-4-3-(4-methoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylpiperazine, is a highly complex and intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development. The molecule's structure incorporates a piperazine ring system, a triazolopyrimidine moiety, and a cyclohexanecarbonyl group, all of which contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of triazolopyrimidine derivatives in medicinal chemistry due to their potential as kinase inhibitors and their ability to modulate various cellular pathways. The presence of the 4-methoxyphenyl group in this compound suggests that it may exhibit enhanced bioavailability and selectivity when targeting specific biological systems. Additionally, the cyclohexanecarbonyl group could play a critical role in stabilizing the molecule's conformation and enhancing its interactions with target proteins.

One of the most promising aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a pivotal role in cell signaling pathways, making them attractive targets for therapeutic intervention in diseases such as cancer and inflammatory disorders. Preclinical studies have demonstrated that 1-cyclohexanecarbonyl-4-3-(4-methoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylpiperazine exhibits potent inhibitory activity against several key kinases, including Aurora kinases and Src family kinases. These findings underscore its potential as a lead compound for the development of novel anti-cancer agents.

Beyond its enzymatic activity, this compound has also shown promise in modulating other biological processes. For instance, research has indicated that it may possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This dual functionality—combining kinase inhibition with anti-inflammatory effects—makes it an attractive candidate for multi-target therapies aimed at treating complex diseases like rheumatoid arthritis or neurodegenerative disorders.

The synthesis of 1-cyclohexanecarbonyl-4-3-(4-methoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-ylpiperazine involves a series of intricate organic reactions. Key steps include the formation of the triazolopyrimidine core through cyclization reactions and subsequent functionalization to introduce the cyclohexanecarbonyl and methoxyphenyl groups. These steps require precise control over reaction conditions to ensure high yields and product purity.

In terms of structural characterization, advanced analytical techniques such as NMR spectroscopy and X-ray crystallography have been employed to elucidate the molecular structure of this compound. These studies have provided valuable insights into its conformational flexibility and stereochemical properties, which are critical for understanding its interactions with biological targets.

From an industrial perspective, the synthesis of this compound presents both opportunities and challenges. While its complex structure necessitates sophisticated synthetic strategies, its potential therapeutic applications make it a valuable asset for pharmaceutical companies engaged in drug discovery programs. Moreover, ongoing research into its pharmacokinetics and toxicity profiles will be essential for determining its suitability as a clinical candidate.

In conclusion, 1-cyclohexanecarbonyl-4-3-(4-methoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-Ylpiperazine represents a cutting-edge advancement in medicinal chemistry. Its unique structural features and diverse biological activities position it as a promising lead compound for the development of innovative therapeutic agents. As research into this compound continues to unfold, it is anticipated that further insights into its mechanism of action and clinical potential will emerge.